Cas no 113513-36-3 (2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]ethanethiol)

• Product Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]ethanethiol
• CAS No: 113513-36-3
• MF: C₄H₈N₄S₂
• MW: 176.263116836548
• CID: 2610998
• PubChem ID: 13854151
• Update Time: 2025-04-21

2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]ethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]ethanethiol
• 2-[(5-Amino-1H-1,2,4-triazol-3-yl)sulfanyl]ethane-1-thiol
• DTXSID80551267
• 113513-36-3

• Inchi： 1S/C4H8N4S2/c5-3-6-4(8-7-3)10-2-1-9/h9H,1-2H2,(H3,5,6,7,8)
• InChI Key： ULHZXVBEBNSKBI-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N)=N1)CCS

Computed Properties

• Exact Mass: 176.01903862Da
• Monoisotopic Mass: 176.01903862Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 93.9Ų